Cas no 656247-49-3 (Propane, 1-chloro-3-isothiocyanato-2-methyl-)
656247-49-3 structure
Product Name:Propane, 1-chloro-3-isothiocyanato-2-methyl-
CAS No:656247-49-3
MF:C5H8ClNS
MW:149.641718864441
CID:1690378
Update Time:2024-09-02
Propane, 1-chloro-3-isothiocyanato-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Propane, 1-chloro-3-isothiocyanato-2-methyl-
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- Inchi： 1S/C5H8ClNS/c1-5(2-6)3-7-4-8/h5H,2-3H2,1H3
- InChI Key： UFQNKMJSAXNXDQ-UHFFFAOYSA-N
- SMILES： C(Cl)C(C)CN=C=S
Computed Properties
- Exact Mass: 149.00674
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 216.9±23.0 °C(Predicted)
- PSA: 12.36
Propane, 1-chloro-3-isothiocyanato-2-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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